Cas no 87964-30-5 (2-3,5-Bis(trifluoromethyl)phenoxyacetic Acid)

• Product Name: 2-3,5-Bis(trifluoromethyl)phenoxyacetic Acid
• CAS No: 87964-30-5
• MF: C₁₀H₆F₆O₃
• MW: 288.143264293671
• CID: 3108121
• PubChem ID: 4962125
• Update Time: 2025-06-30

2-3,5-Bis(trifluoromethyl)phenoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• [3,5-bis(trifluoromethyl)phenoxy]acetic acid
• 2-[3,5-bis(trifluoromethyl)phenoxy]acetic Acid
• HMS1749C10
• A1-88482
• Z66481203
• 87964-30-5
• SCHEMBL2113930
• 2-(3,5-Bis(trifluoromethyl)phenoxy)acetic acid
• CS-0232854
• EN300-12911
• G36745
• 2-[3,5-bis(trifluoromethyl)phenoxy]aceticAcid
• AKOS008972509
• 3,5-bis(trifluoromethyl)phenoxyacetic acid
• 2-3,5-Bis(trifluoromethyl)phenoxyacetic Acid

• Inchi： 1S/C10H6F6O3/c11-9(12,13)5-1-6(10(14,15)16)3-7(2-5)19-4-8(17)18/h1-3H,4H2,(H,17,18)
• InChI Key： LAICZTCYXNZHMU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1)OCC(=O)O)(F)F

Computed Properties

• Exact Mass: 288.02211302Da
• Monoisotopic Mass: 288.02211302Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-3,5-Bis(trifluoromethyl)phenoxyacetic Acid

Introduction to [3,5-bis(trifluoromethyl)phenoxy]acetic Acid (CAS No. 87964-30-5)

[3,5-bis(trifluoromethyl)phenoxy]acetic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 87964-30-5, features a unique molecular structure characterized by the presence of two trifluoromethyl groups and a phenoxyacetic acid moiety. The combination of these structural elements imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The significance of [3,5-bis(trifluoromethyl)phenoxy]acetic acid lies in its versatility as a building block in medicinal chemistry. The trifluoromethyl group, a well-known pharmacophore, enhances the metabolic stability and lipophilicity of compounds, making them more suitable for oral administration and improving their bioavailability. Additionally, the phenoxyacetic acid backbone is frequently employed in the design of drugs targeting neurological and cardiovascular disorders.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of [3,5-bis(trifluoromethyl)phenoxy]acetic acid, facilitating its integration into larger drug discovery programs. Researchers have leveraged modern techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions to optimize the synthesis pathway, ensuring high purity and yield.

In the realm of therapeutic applications, [3,5-bis(trifluoromethyl)phenoxy]acetic acid has been explored as a precursor for developing novel antiviral and anti-inflammatory agents. Its structural features allow for interactions with biological targets such as enzymes and receptors, modulating pathways involved in disease progression. For instance, studies have demonstrated its potential in inhibiting certain kinases associated with cancer cell proliferation.

The compound's efficacy has been further investigated in preclinical models, where it has shown promise in reducing inflammation and modulating immune responses. These findings align with the growing interest in fluorinated compounds for their enhanced pharmacokinetic profiles. The trifluoromethyl group's electron-withdrawing nature increases the compound's binding affinity to biological targets, thereby improving therapeutic efficacy.

From a regulatory perspective, [3,5-bis(trifluoromethyl)phenoxy]acetic acid adheres to stringent quality control measures to ensure safety and consistency in pharmaceutical applications. Manufacturers must comply with Good Manufacturing Practices (GMP) to guarantee that the compound meets the required specifications for clinical use. This includes rigorous testing for purity, stability, and potential impurities.

The future prospects of [3,5-bis(trifluoromethyl)phenoxy]acetic acid are promising, with ongoing research focusing on expanding its utility across diverse therapeutic areas. Innovations in computational chemistry and high-throughput screening are expected to accelerate the discovery of new derivatives with enhanced properties. These efforts aim to address unmet medical needs and improve patient outcomes.

Moreover, the environmental impact of synthesizing [3,5-bis(trifluoromethyl)phenoxy]acetic acid is a critical consideration. Sustainable practices are being adopted to minimize waste and reduce energy consumption during production. Such initiatives align with global efforts to promote green chemistry principles and ensure the long-term viability of pharmaceutical manufacturing processes.

In conclusion, [3,5-bis(trifluoromethyl)phenoxy]acetic acid represents a significant advancement in medicinal chemistry due to its unique structural features and therapeutic potential. Its role as an intermediate in drug development underscores its importance in addressing complex diseases. As research continues to uncover new applications for this compound, it is poised to play an increasingly vital role in shaping the future of healthcare.